Cas no 16458-68-7 (2H-Benzimidazole-2-thione,1,3-dihydro-4,7-dimethyl-)

• Product Name: 2H-Benzimidazole-2-thione,1,3-dihydro-4,7-dimethyl-
• CAS No: 16458-68-7
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 121671
• PubChem ID: 45078574
• Update Time: 2025-04-18

2H-Benzimidazole-2-thione,1,3-dihydro-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione,1,3-dihydro-4,7-dimethyl-
• 2-Benzimidazolinethione,4,7-dimethyl-(8CI)
• 16458-68-7
• 4,7-Dimethyl-1H-benzo[d]imidazole-2(3H)-thione

• Inchi： 1S/C9H10N2S/c1-5-3-4-6(2)8-7(5)10-9(12)11-8/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： JJLWUTVHFURKFD-UHFFFAOYSA-N
• SMILES： S=C1NC2C(C)=CC=C(C)C=2N1

Computed Properties

• Exact Mass: 178.0566
• Monoisotopic Mass: 178.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 24.06